Cas no 90212-87-6 (Acetamide, 2-[[(4-chlorophenyl)phenylmethyl]thio]-N-hydroxy-)

Acetamide, 2-[[(4-chlorophenyl)phenylmethyl]thio]-N-hydroxy- structure
90212-87-6 structure
Product Name:Acetamide, 2-[[(4-chlorophenyl)phenylmethyl]thio]-N-hydroxy-
CAS No:90212-87-6
MF:C15H14ClNO2S
MW:307.795161724091
CID:791782
PubChem ID:20435426
Update Time:2025-04-19

Acetamide, 2-[[(4-chlorophenyl)phenylmethyl]thio]-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-[[(4-chlorophenyl)phenylmethyl]thio]-N-hydroxy-
    • 2-[(4-chlorophenyl)-phenylmethyl]sulfanyl-N-hydroxyacetamide
    • 90212-87-6
    • DTXSID80607091
    • 2-{[(4-Chlorophenyl)(phenyl)methyl]sulfanyl}-N-hydroxyacetamide
    • Inchi: 1S/C15H14ClNO2S/c16-13-8-6-12(7-9-13)15(20-10-14(18)17-19)11-4-2-1-3-5-11/h1-9,15,19H,10H2,(H,17,18)
    • InChI Key: GUQKZMVZUSCSMI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1C=CC=CC=1)SCC(NO)=O

Computed Properties

  • Exact Mass: 307.0433776g/mol
  • Monoisotopic Mass: 307.0433776g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 74.6Ų
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